Cas no 122-04-3 (4-Nitrobenzoyl chloride)
4-Nitrobenzoyl chloride structure
4-Nitrobenzoyl chloride
4-Nitrobenzoyl chloride Properties
Names and Identifiers
-
- 4-Nitrobenzoyl chloride
- 4-nitrobenzoic acid chloride
- p-nitrobenzoyl chloride
- 4 NITRO BENZOYL CHLORIDE
- 4-(nitro)-benzoyl chloride
- 4-methyl-quinoline
- 4-NITROBENZOYL CHLORIDE FOR SYNTHESIS
- benzoyl chloride, 4-nitro-
- Benzoyl chloride,4-nitro
- Benzoyl chloride,p-nitro
- para-nitrobenzoyl chloride
- p-Nitrobenzoic acid chloride
- p-NO2-PhCO3tBu
- PNBC
- 4-Nitrobenzoyl
- 4-Nitrobenzoyl chlor
- p-Nitrobenzoyl chlori
- 4-nitro-benzoylchlorid
- p-nitro-benzoylchlorid
- NITROBENZOYL-4 CHLORIDE
- 4-Nitrobenzoylchloride
- LABOTEST-BB LT00077260
- p-Nitrobenzoyl chloride
- 4-NITROBENZOYL CHLORIDE
- NCGC00091803-01
- 4-nitro-benzoylchloride
- EINECS 204-517-4
- p-nitro-benzoyl chloride
- NCGC00091803-02
- A804833
- rho-nitrobenzoyl chloride
- NSC5381
- N0176
- 4--Nitrobenzoyl chloride
- CHEMBL1599838
- CAS-122-04-3
- p-nitro-benzoylchloride
- 4-Nitrobenzoyl chloride, 98%
- p-nitro- benzoyl chloride
- 4-Nitrobenzoyl-d4Chloride
- para-nitrobenzoic acid chloride
- STR01076
- Benzoyl chloride, p-nitro-
- paranitrobenzoyl chloride
- 4-NITROBENZOYL CHLORIDE [MI]
- NS00007029
- EC 204-517-4
- 4-09-00-01191 (Beilstein Handbook Reference)
- p-nitrobenzoylchloride
- NITROBENZOYL CHLORIDE, P-
- F2190-0076
- 122-04-3
- SCHEMBL16692347
- NSC-5381
- 4-nitroberizoyl chloride
- CCRIS 3136
- 4-nitro benzoic acid chloride
- 4-Nitro-benzoyl chloride
- AI3-08914
- UNII-X3H8PW2GC4
- NCGC00257691-01
- MFCD00007345
- Tox21_200137
- 4 -nitrobenzoyl chloride
- NSC 5381
- DTXSID9025742
- 4-nitro-benzoyl-chloride
- InChI=1/C7H4ClNO3/c8-7(10)5-1-3-6(4-2-5)9(11)12/h1-4
- Nitrobenzoyl chloride, 4-
- FT-0619215
- 4-Nitrobenzoyl chloride, for HPLC derivatization, >=99.0% (GC)
- EN300-18044
- AKOS005716884
- W-108439
- Q27293518
- DTXCID905742
- BRN 0473192
- 4-nitrobenzoyi chloride
- SCHEMBL43141
- X3H8PW2GC4
- 4-nitro benzoyl chloride
- P-NITROBENZOYL CHLORIDE
- 4-nitrobenzoylchloride
- BBL012202
- STL163544
- Benzoyl chloride, 4-nitro-
- 4-Nitrobenzoic acid chloride
- +Expand
-
- MFCD00007345
- SKDHHIUENRGTHK-UHFFFAOYSA-N
- 1S/C7H4ClNO3/c8-7(10)5-1-3-6(4-2-5)9(11)12/h1-4H
- C1=C(C=CC(=C1)[N+](=O)[O-])C(=O)Cl
- 473192
Computed Properties
- 184.98800
- 0
- 1
- 2
- 184.988
- 12
- 193
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 62.9A^2
Experimental Properties
- 2.49700
- 62.89000
- 6589
- 1.5890 (estimate)
- decompose
- 202-205 °C/105 mmHg(lit.)
- 71-74 °C (lit.)
- Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
- 2341
- Soluble in terahydrofuran, dichloromethane, chloroform and pyridine.
- Bright yellow acicular crystals,Pungent smell,Deliquescent,Water and alcoholdecomposition.
- Stability Stable, but moisture sensitive. Combustible. Incompatible with water, alcohols, strong oxidizing agents, strong bases.
- Soluble in ether
- Moisture Sensitive
- 1.53
4-Nitrobenzoyl chloride Security Information
- GHS05
- DM6651000
- 2
- 8
- S26-S36/37/39-S45
- II
- II
- R34
- 8
- C
- UN 3261 8/PG 2
- H314
- P280,P305+P351+P338,P310
- dangerous
- Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances
- II
- 34
- Danger
- Yes
- 8
- 9-19-21
4-Nitrobenzoyl chloride Customs Data
- 2916399090
-
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Nitrobenzoyl chloride Related Literature
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1. 891. Acylation of metal chelates. Part II. The anomalous behaviour of copper(II) chelatesD. C. Nonhebel J. Chem. Soc. 1962 4628
-
Leonid L. Fershtat,Ivan V. Ananyev,Nina N. Makhova RSC Adv. 2015 5 47248
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Adam T. Masheter,Gregory G. Wildgoose,Alison Crossley,John H. Jones,Richard G. Compton J. Mater. Chem. 2007 17 3008
-
Guoxiong Hua,Junyi Du,Cameron L. Carpenter-Warren,David B. Cordes,Alexandra M. Z. Slawin,J. Derek Woollins New J. Chem. 2019 43 7035
-
Amir Badshah,Michael R. Kessler,Zhou Heng,Javid Hussain Zaidi,Shahid Hameed,Aurangzeb Hasan Polym. Chem. 2013 4 3617
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6. Enantioselective amino acid recognition using acyclic thiourea receptorsGraham M. Kyne,Mark E. Light,Mike B. Hursthouse,Javier de Mendoza,Jeremy D. Kilburn J. Chem. Soc. Perkin Trans. 1 2001 1258
-
7. Stoichiometric solvation effects. Part 1. New equations relating product selectivities to alcohol–water solvent compositions for hydrolyses of p-nitrobenzoyl chlorideT. William Bentley,Robert O. Jones J. Chem. Soc. Perkin Trans. 2 1993 2351
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8. Enantioselective amino acid recognition using acyclic thiourea receptorsGraham M. Kyne,Mark E. Light,Mike B. Hursthouse,Javier de Mendoza,Jeremy D. Kilburn J. Chem. Soc. Perkin Trans. 1 2001 1258
-
E. Kate Hoegenauer,Eric J. Thomas Org. Biomol. Chem. 2012 10 6995
-
Ho Lim,Min Chul Cha,Ji Young Chang Polym. Chem. 2012 3 868
Related Categories
- Catalysts and Inorganic Chemicals Catalysts
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
- Solvents and Organic Chemicals Organic Compounds Organic Halides
- Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
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